Cas no 921938-32-1 (Triphenylene, 2,6,10-trimethoxy-3,7,11-tris(undecyloxy)-)

Triphenylene, 2,6,10-trimethoxy-3,7,11-tris(undecyloxy)- structure
921938-32-1 structure
Product Name:Triphenylene, 2,6,10-trimethoxy-3,7,11-tris(undecyloxy)-
CAS No:921938-32-1
MF:C54H84O6
MW:829.241177558899
CID:742702
PubChem ID:71421853
Update Time:2025-04-19

Triphenylene, 2,6,10-trimethoxy-3,7,11-tris(undecyloxy)- Chemical and Physical Properties

Names and Identifiers

    • Triphenylene, 2,6,10-trimethoxy-3,7,11-tris(undecyloxy)-
    • 2,6,10-trimethoxy-3,7,11-tri(undecoxy)triphenylene
    • 2,6,10-tri(methoxy)-3,7,11-tri(undecyloxy)triphenylene
    • 921938-32-1
    • 2,6,10-TRIMETHOXY-3,7,11-TRIS(UNDECYLOXY)TRIPHENYLENE
    • DTXSID10840898
    • Inchi: 1S/C54H84O6/c1-7-10-13-16-19-22-25-28-31-34-58-52-40-46-43(37-49(52)55-4)47-41-53(59-35-32-29-26-23-20-17-14-11-8-2)51(57-6)39-45(47)48-42-54(50(56-5)38-44(46)48)60-36-33-30-27-24-21-18-15-12-9-3/h37-42H,7-36H2,1-6H3
    • InChI Key: LBISYQUDFKNNJQ-UHFFFAOYSA-N
    • SMILES: O(CCCCCCCCCCC)C1=C(C=C2C3C=C(C(=CC=3C3C=C(C(=CC=3C2=C1)OC)OCCCCCCCCCCC)OC)OCCCCCCCCCCC)OC

Computed Properties

  • Exact Mass: 828.62679039g/mol
  • Monoisotopic Mass: 828.62679039g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 60
  • Rotatable Bond Count: 36
  • Complexity: 879
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 19.8
  • Topological Polar Surface Area: 55.4Ų
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